Cas no 2228743-01-7 (4-(5-methylpyridin-3-yl)methylpiperidin-4-ol)

• Product Name: 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol
• CAS No: 2228743-01-7
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 6571381
• PubChem ID: 165709146
• Update Time: 2025-10-18

4-(5-methylpyridin-3-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol
• 2228743-01-7
• 4-[(5-methylpyridin-3-yl)methyl]piperidin-4-ol
• EN300-1817650

• Inchi： 1S/C12H18N2O/c1-10-6-11(9-14-8-10)7-12(15)2-4-13-5-3-12/h6,8-9,13,15H,2-5,7H2,1H3
• InChI Key： NIXUCVTXZOUEGN-UHFFFAOYSA-N
• SMILES： OC1(CC2C=NC=C(C)C=2)CCNCC1

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 45.2Ų

Additional information on 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol

Introduction to 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol (CAS No. 2228743-01-7)

4-(5-methylpyridin-3-yl)methylpiperidin-4-ol, identified by the CAS number 2228743-01-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a piperidine ring with a substituted pyridine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol is defined by its IUPAC name, which provides a detailed description of its molecular composition. The compound features a piperidine ring attached to a methyl-substituted pyridine group through a methylene bridge. The presence of the hydroxyl group at the 4-position of the piperidine ring adds to its chemical versatility and potential biological activity.

Recent studies have highlighted the potential of 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol in various therapeutic areas. One of the key areas of interest is its role as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in cellular signaling and are targets for numerous drugs. Research has shown that 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol can selectively bind to specific GPCRs, potentially modulating their activity and influencing downstream signaling pathways.

In addition to its potential as a GPCR modulator, 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol has also been investigated for its anti-inflammatory properties. Inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, are characterized by chronic inflammation and tissue damage. Studies have demonstrated that 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol can inhibit the production of pro-inflammatory cytokines and reduce inflammation in vitro and in animal models. This makes it a promising candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol have also been extensively studied. Its high bioavailability and favorable metabolic stability make it an attractive candidate for oral administration. Furthermore, its ability to cross the blood-brain barrier (BBB) has been investigated, suggesting potential applications in central nervous system (CNS) disorders. This property is particularly important for treating neurological conditions such as Alzheimer's disease and Parkinson's disease, where crossing the BBB is crucial for therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol. Preliminary results from phase I trials have shown that the compound is well-tolerated with no significant adverse effects at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In conclusion, 4-(5-methylpyridin-3-yl)methylpiperidin-4-ol (CAS No. 2228743-01-7) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, combined with its favorable pharmacological properties, makes it an exciting area of research in medicinal chemistry and pharmaceutical development. Ongoing studies and clinical trials will continue to elucidate its full potential and contribute to the advancement of drug discovery in various medical fields.